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Compound of Interest

Compound Name:
2-Piperidin-1-yl-1-pyridin-2-

ylethanol

CAS No.: 102071-28-3

Cat. No.: B12731825

Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Executive Summary and Editorial Note on the Target
Compound 2-Piperidin-1-yl-1-pyridin-2-ylethanol
This technical guide was initially designed to provide a comprehensive overview of the

chemical compound 2-Piperidin-1-yl-1-pyridin-2-ylethanol, including its CAS number,

synonyms, and detailed experimental protocols. However, an exhaustive search of scientific

and chemical databases has revealed no specific CAS number or published literature for this

particular molecular structure. This suggests that 2-Piperidin-1-yl-1-pyridin-2-ylethanol is a

novel or not widely characterized compound.

In the spirit of scientific integrity and to provide a valuable resource for researchers in this field,

this guide has been adapted. It will first propose a robust, theoretical synthetic pathway for the

target molecule, 2-Piperidin-1-yl-1-pyridin-2-ylethanol, based on established chemical
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principles. This section is intended to serve as a foundational methodology for researchers

interested in the synthesis and characterization of this novel compound.

The subsequent and main body of this whitepaper will focus on a closely related and well-

documented analogue: 2-(Piperidin-1-yl)ethanol (CAS: 3040-44-6). This compound shares the

core piperidinylethanol scaffold and is a valuable building block in medicinal chemistry. By

providing an in-depth analysis of this analogue, we aim to equip researchers with the

necessary knowledge of the chemical properties, handling, and potential applications of this

class of compounds, which will be highly relevant for any future work on 2-Piperidin-1-yl-1-
pyridin-2-ylethanol.

Part 1: Proposed Synthesis of the Novel Compound
2-Piperidin-1-yl-1-pyridin-2-ylethanol
The synthesis of 2-Piperidin-1-yl-1-pyridin-2-ylethanol can be logically approached via a two-

step process involving the formation of a ketone intermediate followed by its reduction.

Synthesis of the Ketone Intermediate: 2-(Piperidin-1-
yl)-1-(pyridin-2-yl)ethanone
The formation of the β-amino ketone, 2-(Piperidin-1-yl)-1-(pyridin-2-yl)ethanone, can be

achieved through a Mannich-type reaction. This reaction involves the aminoalkylation of an

acidic proton located on the α-carbon of a carbonyl compound.[1][2] In this case, 2-

acetylpyridine serves as the ketone component.

Reaction Scheme:
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Reactants

2-Acetylpyridine

2-(Piperidin-1-yl)-1-(pyridin-2-yl)ethanone
(Mannich Base)

 Mannich Reaction
(Acid Catalyst, Reflux)

Piperidine

 Mannich Reaction
(Acid Catalyst, Reflux)

Formaldehyde

 Mannich Reaction
(Acid Catalyst, Reflux)

Starting Material

2-(Piperidin-1-yl)-1-(pyridin-2-yl)ethanone 2-Piperidin-1-yl-1-pyridin-2-ylethanol

 Reduction
(NaBH4, Methanol)
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Start:
2-Pyridineethanol

Pressurized Hydrogenation Reactor

Catalyst Filtration

Catalyst:
Palladium on Carbon (Pd/C)

or Rhodium on Carbon (Rh/C)

Solvent:
Ethanol or Water

Fractional Distillation

Final Product:
2-(Piperidin-1-yl)ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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